N-(2-ethylphenyl)-1-(6-tosylpyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1-[6-(4-methylphenyl)sulfonylpyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H28N4O3S/c1-3-19-6-4-5-7-22(19)26-25(30)20-14-16-29(17-15-20)23-12-13-24(28-27-23)33(31,32)21-10-8-18(2)9-11-21/h4-13,20H,3,14-17H2,1-2H3,(H,26,30)
• InChI Key: ATLHTDRZGSBUIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2CCN(CC2)C3=NN=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

N-(2-ethylphenyl)-1-(6-tosylpyridazin-3-yl)piperidine-4-carboxamide, commonly known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPC is a piperidine derivative that has shown promising results in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Central Nervous System (CNS) Acting Drugs

Piperidine derivatives and related compounds have been investigated for their potential CNS activities. Heterocycles containing nitrogen (N), such as piperidine, play a significant role in synthesizing compounds with possible CNS effects. These effects can range from antidepressant and euphoric to convulsant activities, depending on the specific functional groups and structure of the compound (Saganuwan, 2017).

Antitubercular Activity

Research into derivatives of piperidine and related heterocycles has shown promise in antitubercular activity. Studies have evaluated various derivatives for their in vitro efficacy against Mycobacterium tuberculosis, including strains resistant to conventional treatments. These findings underscore the potential of piperidine derivatives in contributing to the development of new antitubercular agents (Asif, 2014).

Drug Development and Pharmacophoric Groups

The exploration of pharmacophoric groups, such as arylcycloalkylamines, including phenyl piperidines, highlights the importance of these structures in developing antipsychotic agents. The selectivity and potency of compounds at D2-like receptors can be significantly influenced by arylalkyl substituents, which are common in various antipsychotic drugs (Sikazwe et al., 2009).

Synthetic Routes and Industrial Applications

The synthesis of complex molecules, including those with piperidine and tosyl groups, is critical for pharmaceutical manufacturing. Research into the synthetic routes of compounds like vandetanib demonstrates the relevance of such studies in identifying efficient, scalable, and economically viable methods for industrial production (Mi, 2015).